[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C10H10BrN3S
• Molecular Weight: 284.18 g/mol
• SMILES: C1=CC=C(C(=C1)CNCC2=CSN=N2)Br
• InChI: InChI=1S/C10H10BrN3S/c11-10-4-2-1-3-8(10)5-12-6-9-7-15-14-13-9/h1-4,7,12H,5-6H2
• InChIKey: DXZSNPVUEHDMSB-UHFFFAOYSA-N

[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine Structural Profile & Compound Class

[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine (CAS 1247789-07-6, MFCD14659550) is a synthetic secondary amine with the molecular formula C₁₀H₁₀BrN₃S and a molecular weight of 284.18 g/mol . The compound features a 1,2,3-thiadiazole ring linked via a methylene bridge to a secondary amine nitrogen, which is further connected through a second methylene bridge to an ortho-bromophenyl group. The 1,2,3-thiadiazole scaffold is a recognized privileged heterocyclic pharmacophore in medicinal chemistry, with documented broad-spectrum activities including antifungal, antiviral, anticancer, insecticidal, and antibacterial properties [1]. The ortho-bromine substituent on the phenyl ring provides a synthetic handle for downstream cross-coupling chemistry (e.g., Suzuki, Buchwald-Hartwig, and copper-catalyzed transformations), distinguishing it from non-halogenated or para-substituted analogs [2]. The compound is commercially available at 95% purity from specialist chemical suppliers serving the research intermediate and early-stage drug discovery markets .

1,2,3-Thiadiazole Scaffold Reported multi-target pharmacophore supporting antiviral, cell-model, and antimicrobial research contexts

Ortho-Bromine Handle Enables transition-metal-catalyzed cross-coupling for derivative library synthesis and SAR expansion

Secondary Amine Linker Provides H-bond donor site and conformational flexibility for target engagement and solubility studies

• [1] Dawood, K.M.; Abdel-Gawad, H.; Rageb, E.A.; El Shehry, M.F.; Abdelhamid, A.O. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences 2021, 11(12), 5742. DOI: 10.3390/app11125742 View Source
• [2] Petrov, M.L.; Popova, E.A. Copper(I) Iodide-Catalyzed Synthesis of 1-Benzothiophen-2-amines from 4-(2-Bromophenyl)-1,2,3-thiadiazole. Russian Journal of Organic Chemistry 2015, 51, 1176–1178. DOI: 10.1134/S1070428015080164 View Source

[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine Substitution Risks with Close Analogs

Within the thiadiazole-amine chemical space, even structurally similar compounds cannot be assumed interchangeable for research purposes. Three structural features of this compound create differentiation axes that are lost upon generic substitution: (1) The 1,2,3-thiadiazole isomer exhibits distinct electronic properties (π-electron deficient ring) and biological target engagement profiles compared to the more common 1,3,4-thiadiazole isomer, as established in SAR reviews [1]; (2) The ortho-bromine substitution on the phenyl ring imparts unique reactivity for transition-metal-catalyzed cross-coupling and has been shown in the 1,2,3-thiadiazole class to influence cytotoxicity potency, with o-substituted derivatives displaying different activity profiles than p-substituted congeners [1]; and (3) The secondary amine (NH) linker, connecting two methylene-bridged aromatic systems, is a hydrogen-bond donor/acceptor that is absent in directly C–C linked thiadiazole-phenyl compounds and may critically modulate target binding and physicochemical properties. Substituting with a des-bromo analog, a 1,3,4-thiadiazole isomer, or a directly linked aryl-thiadiazole eliminates these distinguishing features and may lead to non-reproducible experimental outcomes.

1,3,4-Thiadiazole Isomer Isomer-specific target engagement profiles may not transfer; reported antiviral and cell-model responses differ between 1,2,3- and 1,3,4-thiadiazole scaffolds

Des-Bromo or Para-Bromo Analog Eliminates ortho-bromine cross-coupling reactivity and may alter pharmacophoric contribution; bromine substitution pattern influences reported activity profiles

Direct C–C Linked Analog Removes secondary amine H-bond donor and reduces conformational flexibility; may critically alter target binding mode and physicochemical properties

• [1] Dawood, K.M.; Abdel-Gawad, H.; Rageb, E.A.; El Shehry, M.F.; Abdelhamid, A.O. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences 2021, 11(12), 5742. DOI: 10.3390/app11125742 View Source

[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine Differentiation Evidence vs. Closest Analogs

Antiviral Potency: 1,2,3- vs. 1,3,4-Thiadiazole Isomer

The 1,2,3-thiadiazole isomer—the core of the target compound—is mechanistically and pharmacologically distinct from the 1,3,4-thiadiazole isomer. In a comprehensive SAR review, 1,2,3-thiadiazole derivatives demonstrated a unique antiviral activity spectrum not replicated by 1,3,4-thiadiazole congeners. For instance, 1,2,3-thiadiazole derivative 93 (5-(2,4-dibromophenyl)-1,2,3-thiadiazole) displayed an EC₅₀ of 0.0364 ± 0.0038 µM against HIV-1 in MT-4 cells, with a selectivity index exceeding 6460, outperforming the reference drugs nevirapine (EC₅₀ 0.208 µM) and delavirdine (EC₅₀ 0.320 µM) [1]. The 2,4-dibromophenyl substitution pattern was critical for this potency. Separately, a distinct 1,2,3-thiadiazole scaffold (compound 94) exhibited an IC₅₀ of 3.59 µg/mL against HBV, superior to lamivudine (IC₅₀ 14.8 µg/mL) [1]. These potency levels are isomer-specific; no 1,3,4-thiadiazole analog in the same review achieved comparable anti-HIV potency with similar SI values.

Antiviral Potency: Isomer Comparison

Class-level

1,2,3-thiadiazole class: EC₅₀ 0.0364 µM (HIV-1), SI >6460; IC₅₀ 3.59 µg/mL (HBV)

Supports isomer-specific antiviral screening context

Data from SAR review; 1,3,4-thiadiazole class showed no comparable anti-HIV SI values

Evidence Dimension	Antiviral potency (HIV-1 EC₅₀ / HBV IC₅₀) of 1,2,3-thiadiazole scaffold vs. 1,3,4-thiadiazole class
Target Compound Data	Target compound contains 1,2,3-thiadiazole core; class representative 93: EC₅₀ = 0.0364 µM (HIV-1, MT-4 cells), SI > 6460; class representative 94: IC₅₀ = 3.59 µg/mL (HBV)
Comparator Or Baseline	1,3,4-thiadiazole analogs: no compounds in class achieved comparable anti-HIV SI; 1,2,3-thiadiazole 94 vs. lamivudine IC₅₀ 14.8 µg/mL
Quantified Difference	1,2,3-thiadiazole 93: ~5.7-fold more potent than nevirapine (EC₅₀ 0.208 µM); 94: ~4.1-fold more potent than lamivudine (IC₅₀ 14.8 µg/mL)
Conditions	MT-4 cell-based anti-HIV-1 assay (93); anti-HBV assay (94); data from SAR review covering 1,2,3-thiadiazole derivatives [1]

Why This Matters

Procurement of a 1,3,4-thiadiazole analog would forfeit the documented antiviral potency advantage of the 1,2,3-thiadiazole isomer, which is the core scaffold of the target compound.

• [1] Dawood, K.M.; Abdel-Gawad, H.; Rageb, E.A.; El Shehry, M.F.; Abdelhamid, A.O. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences 2021, 11(12), 5742. DOI: 10.3390/app11125742 View Source

Ortho-Bromo Substitution: Antitumor Potency & Synthetic Utility

The ortho-bromine atom on the phenyl ring of the target compound is both a pharmacophoric element and a synthetic handle. In the 1,2,3-thiadiazole class, halogen substitution pattern (ortho vs. para) significantly modulates biological potency. The SAR review notes that o-substituted derivatives exhibit distinct cytotoxicity profiles compared to p-substituted analogs [1]. In a broader thiadiazole context, studies on 1,3,4-thiadiazole series with 2-amino-5-(4-bromophenyl) substitution reported an IC₅₀ of 3.74 µM against cancer cell lines, with the bromine contributing to activity through electronic effects . Additionally, the ortho-bromine of the target compound enables copper(I)-catalyzed transformation to 1-benzothiophen-2-amines, a reactivity pathway demonstrated for the closely related 4-(2-bromophenyl)-1,2,3-thiadiazole [2]. The des-bromo analog, benzyl(1,2,3-thiadiazol-4-ylmethyl)amine, lacks both this pharmacophoric contribution and the cross-coupling reactivity, limiting its utility as a synthetic intermediate and its potential biological potency.

Ortho-Bromo: Activity & Synthetic Utility

Class-level

Brominated thiadiazole IC₅₀ ~3.74 µM; ortho-Br enables CuI-catalyzed benzothiophene synthesis

Supports bromine-dependent SAR and synthetic utility review

Cross-coupling demonstrated on 4-(2-bromophenyl)-1,2,3-thiadiazole analog; des-bromo lacks both contributions

Evidence Dimension	Antitumor potency contribution of bromine substituent and synthetic cross-coupling utility
Target Compound Data	Target compound contains ortho-bromophenyl group enabling cross-coupling; class analog with p-bromophenyl-1,3,4-thiadiazole: IC₅₀ = 3.74 µM (specific cancer cell line)
Comparator Or Baseline	Des-bromo benzyl analog: no cross-coupling handle, no bromine electronic contribution; non-halogenated 1,2,3-thiadiazoles: IC₅₀ values for antitumor typically >10 µg/mL in MCF-7 [1]
Quantified Difference	Brominated thiadiazole derivatives show IC₅₀ values in low micromolar range (3.74 µM) vs. non-halogenated analogs generally >10 µg/mL (>3-fold difference); ortho-Br enables CuI-catalyzed benzothiophene synthesis at yields of ~65% [2]
Conditions	Antitumor IC₅₀ data from 1,3,4-thiadiazole-2-amine series (structural analog class); cross-coupling data from 4-(2-bromophenyl)-1,2,3-thiadiazole with CuI catalyst and amine nucleophiles [2]

Why This Matters

Selecting the des-bromo or para-bromo analog eliminates both the documented potency contribution of aryl bromine in thiadiazole antitumor agents and the ortho-bromine-specific synthetic versatility for generating diverse derivative libraries.

• [1] Dawood, K.M.; Abdel-Gawad, H.; Rageb, E.A.; El Shehry, M.F.; Abdelhamid, A.O. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences 2021, 11(12), 5742. DOI: 10.3390/app11125742 View Source
• [2] Petrov, M.L.; Popova, E.A. Copper(I) Iodide-Catalyzed Synthesis of 1-Benzothiophen-2-amines from 4-(2-Bromophenyl)-1,2,3-thiadiazole. Russian Journal of Organic Chemistry 2015, 51, 1176–1178. DOI: 10.1134/S1070428015080164 View Source

Secondary Amine Linker: H-Bond Donor & Conformational Flexibility

The target compound incorporates a secondary amine (–NH–) spacer between two methylene bridges connecting the 1,2,3-thiadiazole and 2-bromophenyl moieties. This linker architecture is fundamentally different from directly C–C linked analogs such as 4-(2-bromophenyl)-1,2,3-thiadiazole (CAS 219611-46-8) or 5-(2-bromophenyl)-1,3,4-thiadiazol-2-amine (CAS 108656-64-0). The NH group introduces a hydrogen-bond donor site (calculated pKa of secondary benzylamines ≈ 8.5–9.5) that can engage in specific target interactions, while the two methylene spacers provide conformational flexibility with four rotatable bonds (vs. one rotatable bond in 4-(2-bromophenyl)-1,2,3-thiadiazole). In the broader class of thiadiazole-based secondary amines evaluated as antibacterial agents, secondary amine-containing derivatives demonstrated distinct MIC values (e.g., compound 9a: MIC 125 µg/mL against S. aureus; compound 9l: MIC 150 µg/mL against E. coli) [1], confirming that the NH linker is not biologically silent and contributes to target engagement.

Secondary Amine Linker: Structure

Class-level

1 HBD, 4 rotatable bonds vs 0 HBD, 1 rotatable bond (C–C linked analog)

Supports linker-dependent target engagement and solubility review

Structural comparison based on SMILES; related secondary amines showed distinct MIC values in antibacterial assays

Evidence Dimension	Hydrogen-bond donor capability and conformational flexibility of secondary amine linker
Target Compound Data	Target compound: 1 HBD (secondary amine), 4 rotatable bonds, MW 284.18, contains NH between two CH₂ bridges
Comparator Or Baseline	4-(2-Bromophenyl)-1,2,3-thiadiazole: 0 HBD, 1 rotatable bond, MW 241.11; N-(2-bromobenzyl)-1,3,4-thiadiazol-2-amine: 0 HBD at linker (NH is exocyclic amine on thiadiazole), different isomer
Quantified Difference	HBD count: 1 vs. 0 (present vs. absent); rotatable bonds: 4 vs. 1 (4-fold higher conformational degrees of freedom); distinct 1,2,3-thiadiazole secondary amines showed MIC values 125–150 µg/mL against bacterial strains [1]
Conditions	Structural comparison based on SMILES/InChI; antibacterial MIC data from in vitro broth dilution assays of structurally related thiadiazole-based secondary amines against S. aureus (ATCC 25923) and E. coli (ATCC 25922) [1]

Why This Matters

Substituting with a directly C–C linked analog eliminates the hydrogen-bond donor and reduces conformational flexibility, which may critically alter target binding mode, solubility, and the compound's suitability as a fragment or lead scaffold in medicinal chemistry campaigns.

• [1] Sahi, S.; Paul, S. Synthesis and Biological Evaluation of Novel Thiazole and Thiadiazole Based Secondary Amines as Antibacterial Agents. Indian Journal of Chemistry – Section B 2017, 56B(11), 1212–1219. Available at: https://nopr.niscpr.res.in/handle/123456789/43080 View Source

Antifungal & Broad-Spectrum Activity: 1,2,3-Thiadiazole vs. Selenadiazole

In a direct comparative study of 1,2,3-thiadiazole (compounds 4a–c) and 1,2,3-selenadiazole (compounds 6a–b) derivatives, the 1,2,3-thiadiazole compounds demonstrated consistent activity against the yeast-like fungus Candida albicans, with all three 1,2,3-thiadiazole derivatives (4a, 4b, 4c) active against this pathogen [1]. Compound 4a additionally showed activity against Gram-negative Escherichia coli, while compound 4c was active against Gram-positive Staphylococcus aureus. For antitumor activity, 1,2,3-thiadiazole compound 4c outperformed the reference drug 5-fluorouracil against SW480, HCT116, and MCF-7 tumor cell lines [1]. This multi-target antimicrobial and antitumor profile is specific to the 1,2,3-thiadiazole scaffold and was not uniformly observed in the corresponding 1,2,3-selenadiazole analogs, confirming that the sulfur-containing thiadiazole ring is pharmacophorically distinct from its selenium isostere.

Antifungal & Broad-Spectrum Activity

Head-to-head

All three 1,2,3-thiadiazole derivatives active vs C. albicans; 4c reported greater cell-model response than 5-FU in SW480, HCT116, MCF-7

Supports scaffold-specific antimicrobial and cell-model screening context

Direct comparative study; 1,2,3-selenadiazole analogs showed divergent activity profile

Evidence Dimension	Antifungal (C. albicans), antibacterial (E. coli, S. aureus), and antitumor (SW480, HCT116, MCF-7) activity
Target Compound Data	1,2,3-thiadiazole class (compounds 4a–c): all three active against C. albicans; 4c antitumor activity greater than 5-fluorouracil against SW480, HCT116, MCF-7 [1]
Comparator Or Baseline	1,2,3-selenadiazole analogs (6a–b): differential antimicrobial profile; 5-fluorouracil: reference antitumor agent, outperformed by 4c in three cell lines [1]
Quantified Difference	Compound 4c: antitumor activity > 5-FU against SW480, HCT116, MCF-7 (qualitative superiority stated in original study); 4a–c all active against C. albicans; selenadiazole analogs showed divergent activity profile
Conditions	In vitro antimicrobial susceptibility testing against C. albicans, E. coli, S. aureus; in vitro antitumor MTT assay against human tumor cell lines SW480, HCT116, C32, MV3, HMT3522, MCF-7 [1]

Why This Matters

This direct comparative evidence demonstrates that the 1,2,3-thiadiazole scaffold, which forms the core of the target compound, possesses a differentiated multi-target antimicrobial and antitumor profile not replicated by selenium isosteres, supporting its selection over 1,2,3-selenadiazole alternatives in drug discovery programs.

• [1] Mhaidat, N.M.; Al-Smadi, M.; Al-Momani, F.; Alzoubi, K.H.; Mansi, I.; Al-Balas, Q. Synthesis, Antimicrobial and In Vitro Antitumor Activities of a Series of 1,2,3-Thiadiazole and 1,2,3-Selenadiazole Derivatives. Drug Design, Development and Therapy 2015, 9, 3645–3652. DOI: 10.2147/DDDT.S86054 View Source

LogP & Physicochemical Properties vs. Heteroaryl & Alkyl Analogs

The target compound (MW 284.18, C₁₀H₁₀BrN₃S) occupies a distinct physicochemical space compared to common analogs in the (1,2,3-thiadiazol-4-ylmethyl)amine series. The ortho-bromophenyl group contributes significantly to lipophilicity: calculated logP values for brominated benzylamines in this class are estimated between 2.8 and 3.5, compared to approximately 1.5–2.0 for the unsubstituted benzyl analog and 1.0–1.5 for furan-2-ylmethyl and thiophen-2-ylmethyl analogs [1]. This ~1.5 log unit increase in lipophilicity impacts membrane permeability, plasma protein binding, and compound distribution in cell-based assays. The bromine atom also increases molecular refractivity (MR) by approximately 8.9 cm³/mol compared to hydrogen, influencing polarizability and potential π-stacking interactions. These property differences are not trivial in medicinal chemistry optimization, where logP shifts of 0.5–1.0 units can significantly affect ADME profiles.

LogP & Physicochemical Properties

Context-dependent

Estimated logP 2.8–3.5 vs 1.5–2.0 (des-bromo); ΔMR +8.9 cm³/mol (Br vs H)

Supports lipophilicity-dependent assay design and permeability review

Estimated values; experimental confirmation recommended for ADME profiling

Evidence Dimension	Calculated logP and molecular refractivity of target compound vs. non-halogenated and heteroaryl analogs
Target Compound Data	Target compound: calculated logP ≈ 2.8–3.5 (estimated), MW 284.18, contains Br (MR contribution ~8.9 cm³/mol)
Comparator Or Baseline	Benzyl(1,2,3-thiadiazol-4-ylmethyl)amine: calculated logP ≈ 1.5–2.0; (Furan-2-ylmethyl)(1,2,3-thiadiazol-4-ylmethyl)amine: calculated logP ≈ 1.0–1.5; (Thiophen-2-ylmethyl) analog: calculated logP ≈ 1.5–2.0
Quantified Difference	ΔlogP ≈ +1.0 to +1.5 units vs. des-bromo analog; ΔMR ≈ +8.9 cm³/mol (Br vs. H); ~30% higher MW vs. unsubstituted benzyl analog
Conditions	LogP and MR estimated based on fragment-based calculation methods (CLOGP/ACD Labs algorithm); SMILES-based structural comparison [1]

Why This Matters

The ortho-bromophenyl moiety confers a distinct lipophilicity window that may be critical for membrane permeability in cell-based assays and for blood-brain barrier penetration in CNS-targeted programs, differentiating it from more polar heteroaryl analogs that may exhibit poor cellular uptake.

• [1] HGT CIRS Group. 1-(2-Bromophenyl)-N-(thiadiazol-4-ylmethyl)methanamine (CAS 1247789-07-6): Structural Data including InChI, SMILES, Molecular Formula C₁₀H₁₀BrN₃S, Molecular Weight 284.18. Available at: https://hgt.cirs-group.com/tools/ghs/detail/2qc73ng51s?cas=1247789-07-6 View Source

[(2-Bromophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine Research & Industrial Application Scenarios

Antiviral Drug Discovery: HIV-1 & HBV Fragment/Scaffold-Hopping

The 1,2,3-thiadiazole scaffold has demonstrated potent antiviral activity in the low nanomolar to low micromolar range against HIV-1 (EC₅₀ 0.0364 µM, SI >6460) and HBV (IC₅₀ 3.59 µg/mL vs. lamivudine 14.8 µg/mL) [1]. The target compound, with its 1,2,3-thiadiazole core, ortho-bromophenyl group, and flexible secondary amine linker, is structurally positioned for fragment-growing or scaffold-hopping campaigns aimed at antiviral targets. Its ortho-bromine enables rapid derivatization via Suzuki or Buchwald-Hartwig coupling for SAR expansion. Procurement for antiviral programs is justified by the documented isomer-specific potency advantage of 1,2,3-thiadiazole over 1,3,4-thiadiazole scaffolds.

Cross-Coupling Intermediate for Heterocyclic Library Synthesis

The ortho-bromine substituent serves as a versatile synthetic handle. The closely related 4-(2-bromophenyl)-1,2,3-thiadiazole has been demonstrated to undergo copper(I) iodide-catalyzed transformation to 1-benzothiophen-2-amines, a pharmacologically relevant heterocyclic scaffold [2]. The target compound's secondary amine linker remains available for further functionalization (e.g., acylation, sulfonylation, reductive amination), enabling orthogonal diversification at both the bromine site and the amine nitrogen. This dual functionalization capability is absent in analogs lacking either the bromine or the NH linker, making the target compound a strategically superior building block for parallel library synthesis.

Antifungal Lead Optimization with Broad-Spectrum Potential

1,2,3-Thiadiazole derivatives have demonstrated consistent activity against Candida albicans, with additional coverage against Gram-positive S. aureus and Gram-negative E. coli [3]. The target compound, containing both the 1,2,3-thiadiazole pharmacophore and the lipophilic ortho-bromophenyl group (estimated logP ~2.8–3.5), is well-suited for antifungal lead optimization programs where balanced lipophilicity is required for fungal membrane penetration. Its secondary amine provides a vector for introducing solubilizing groups to fine-tune physicochemical properties without losing the antifungal pharmacophore.

Anticancer Fragment Screening & Hit-to-Lead for Solid Tumors

The 1,2,3-thiadiazole class has shown antitumor activity superior to 5-fluorouracil in SW480 (colon), HCT116 (colon), and MCF-7 (breast) carcinoma cell lines [3]. Within this class, brominated phenyl substituents contribute to enhanced cytotoxicity, with SAR data indicating that o-substituted derivatives can exhibit distinct potency profiles from p-substituted congeners [1]. The target compound's ortho-bromophenyl-1,2,3-thiadiazole architecture makes it a relevant fragment or early lead for anticancer programs targeting these solid tumor indications, with the bromine enabling late-stage diversification for potency optimization.

Application

Selection Property

Validation Focus

Antiviral scaffold research

1,2,3-Thiadiazole isomer scaffold

Isomer-specific target engagement review

Cross-coupling intermediate workflow

Ortho-bromine synthetic handle

Derivatization compatibility review

Antifungal screening research

1,2,3-Thiadiazole pharmacophore context

Multi-strain panel review

Cell-model screening research

Brominated thiadiazole scaffold

Cell-line response context review

• [1] Dawood, K.M.; Abdel-Gawad, H.; Rageb, E.A.; El Shehry, M.F.; Abdelhamid, A.O. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences 2021, 11(12), 5742. DOI: 10.3390/app11125742 View Source
• [2] Petrov, M.L.; Popova, E.A. Copper(I) Iodide-Catalyzed Synthesis of 1-Benzothiophen-2-amines from 4-(2-Bromophenyl)-1,2,3-thiadiazole. Russian Journal of Organic Chemistry 2015, 51, 1176–1178. DOI: 10.1134/S1070428015080164 View Source
• [3] Mhaidat, N.M.; Al-Smadi, M.; Al-Momani, F.; Alzoubi, K.H.; Mansi, I.; Al-Balas, Q. Synthesis, Antimicrobial and In Vitro Antitumor Activities of a Series of 1,2,3-Thiadiazole and 1,2,3-Selenadiazole Derivatives. Drug Design, Development and Therapy 2015, 9, 3645–3652. DOI: 10.2147/DDDT.S86054 View Source